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molecular formula C9H12ClN3O B8441125 4-Hydrazinyl-2-(methoxymethyl)benzonitrile hydrochloride CAS No. 1023649-64-0

4-Hydrazinyl-2-(methoxymethyl)benzonitrile hydrochloride

Cat. No. B8441125
M. Wt: 213.66 g/mol
InChI Key: ZJXPGTYOPOPKAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07781428B2

Procedure details

A mixture of 4-fluoro-2-(methoxymethyl)benzonitrile (110 mg, 0.67 mmol), hydrazine monohydrate (133 mg, 0.13 mL, 2.6 mmol) and ethanol (5 mL) was heated to reflux overnight. The mixture was cooled to room temp and condensed. The residue was dissolved in methanol and treated with 2.0 N Hydrogen chloride in diethyl ether. The solvent was removed and the solid was dried to give 4-hydrazinyl-2-(methoxymethyl)benzonitrile hydrochloride as an off-white solid.
Quantity
110 mg
Type
reactant
Reaction Step One
Quantity
0.13 mL
Type
reactant
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

Identifiers

REACTION_CXSMILES
F[C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[C:4]([CH2:10][O:11][CH3:12])[CH:3]=1.O.[NH2:14][NH2:15].C(O)C.[ClH:19]>CO.C(OCC)C>[ClH:19].[NH:14]([C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[C:4]([CH2:10][O:11][CH3:12])[CH:3]=1)[NH2:15] |f:1.2,7.8|

Inputs

Step One
Name
Quantity
110 mg
Type
reactant
Smiles
FC1=CC(=C(C#N)C=C1)COC
Name
Quantity
0.13 mL
Type
reactant
Smiles
O.NN
Name
Quantity
5 mL
Type
reactant
Smiles
C(C)O
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(C)OCC
Step Three
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
condensed
CUSTOM
Type
CUSTOM
Details
The solvent was removed
CUSTOM
Type
CUSTOM
Details
the solid was dried

Outcomes

Product
Name
Type
product
Smiles
Cl.N(N)C1=CC(=C(C#N)C=C1)COC

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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